![molecular formula C6H5BrClN5 B2403112 3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine CAS No. 2219374-02-2](/img/structure/B2403112.png)
3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine” is a chemical compound with the linear formula C7H5N3Cl1Br1 . It is a powder in form .
Molecular Structure Analysis
The molecular structure of “3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine” is represented by the SMILES stringBrC1=C2N(C(Cl)=CC(C)=N2)N=C1
. The InChI key for this compound is KXTYOQSATOQFQP-UHFFFAOYSA-N
. Chemical Reactions Analysis
While specific chemical reactions involving “3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine” are not available, pyrazolo[1,5-a]pyrimidines have been involved in various chemical reactions . For example, they have been used in the synthesis of 4-arylquinolines and 4-arylpyrimidines .Physical And Chemical Properties Analysis
“3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine” is a powder in form . The compound’s flash point is not applicable .Scientific Research Applications
- Research Findings :
- Biomedical Applications : These derivatives exhibit interesting biological activities, warranting further investigation .
Cancer Treatment (CDK2 Inhibition)
Synthesis of Other Compounds
Catalyst in Organic Reactions
Therapeutic Potential
1H-Pyrazolo[3,4-b]pyridines Synthesis
Cell Cycle Alteration and Apoptosis Induction
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from the G1 phase to the S phase. Inhibition of CDK2 is an appealing target for cancer treatment that selectively targets tumor cells .
Mode of Action
The compound interacts with CDK2, inhibiting its activity. This inhibition results in the alteration of cell cycle progression, leading to a significant reduction in the growth of tumor cells . The compound shows significant inhibitory activity, with IC50 values in the nanomolar range .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle progression pathway. Specifically, it prevents the transition from the G1 phase to the S phase, thereby halting cell division and proliferation . This can lead to apoptosis, or programmed cell death, within tumor cells .
Result of Action
The result of the compound’s action is a significant reduction in the growth of tumor cells. Most notably, the compound shows superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values in the nanomolar range . It also induces apoptosis within HCT cells .
properties
IUPAC Name |
3-bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrClN5/c1-13-3-2(4(7)12-13)10-6(8)11-5(3)9/h1H3,(H2,9,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGQFEVSCLQAMGY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=N1)Br)N=C(N=C2N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrClN5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.49 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.